Cas no 1806570-28-4 (Ethyl 2,3-dimethyl-6-hydroxyphenylacetate)

• Product Name: Ethyl 2,3-dimethyl-6-hydroxyphenylacetate
• CAS No: 1806570-28-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5004790
• Update Time: 2025-10-31

Ethyl 2,3-dimethyl-6-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dimethyl-6-hydroxyphenylacetate

• Inchi： 1S/C12H16O3/c1-4-15-12(14)7-10-9(3)8(2)5-6-11(10)13/h5-6,13H,4,7H2,1-3H3
• InChI Key： XRKFIFUZTBXLST-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC=C(C)C=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2,3-dimethyl-6-hydroxyphenylacetate

Recent Advances in the Study of Ethyl 2,3-dimethyl-6-hydroxyphenylacetate (CAS: 1806570-28-4)

Ethyl 2,3-dimethyl-6-hydroxyphenylacetate (CAS: 1806570-28-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the ethyl ester group and the hydroxyl-substituted phenyl ring, make it a versatile building block for the design of new chemical entities. Recent synthetic approaches have focused on optimizing the yield and purity of Ethyl 2,3-dimethyl-6-hydroxyphenylacetate, with particular emphasis on green chemistry principles to minimize environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that achieves a 90% yield under mild conditions, significantly improving upon previous protocols.

In terms of biological activity, preliminary in vitro studies have shown that Ethyl 2,3-dimethyl-6-hydroxyphenylacetate exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest its potential as a lead compound for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles. Additionally, recent research has explored its antimicrobial properties, with promising results against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Further investigations into the mechanism of action have revealed that Ethyl 2,3-dimethyl-6-hydroxyphenylacetate may interact with specific protein targets involved in bacterial cell wall synthesis. Molecular docking studies, as reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, suggest that the compound binds to the active site of penicillin-binding proteins (PBPs), potentially explaining its antibacterial effects. These insights could pave the way for the design of more potent derivatives with enhanced therapeutic efficacy.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Recent efforts have focused on structural modifications to improve these properties, with some derivatives showing improved pharmacokinetic parameters in animal models.

In conclusion, Ethyl 2,3-dimethyl-6-hydroxyphenylacetate (CAS: 1806570-28-4) represents a valuable scaffold in medicinal chemistry, with demonstrated biological activities that warrant further investigation. The latest research underscores its potential as a starting point for the development of new therapeutic agents, particularly in the areas of inflammation and infectious diseases. Future studies should focus on optimizing its drug-like properties and exploring its full pharmacological potential through systematic structure-activity relationship (SAR) studies.